Cas no 314-41-0 (2,3,4,6-Tetrafluoronitrobenzene)

2,3,4,6-Tetrafluoronitrobenzene Properties

Names and Identifiers

• 2,3,4,6-Tetrafluoronitrobenzene
• 1,2,3,5-Tetrafluoro-4-nitrobenzene
• 1-Nitro-2,3,4,6-tetrafluorobenzene
• CS-W005905
• 1,2,3,5-tetrafluoro-4-nitro-benzene
• SCHEMBL345622
• SU82FD6B27
• GS-6077
• AMY14255
• Benzene, 1,2,3,5-tetrafluoro-4-nitro-
• AKOS015853424
• DTXSID3075387
• J-018432
• A820857
• 2,3,4,6-TETRAFLUORO-1-NITROBENZENE
• BCP24590
• EINECS 206-246-7
• 314-41-0
• UNII-SU82FD6B27
• MFCD00011687
• FT-0609362
• NS00042289
• SY103914
• 1,2,3,5-Tetrafluoro-4-nitrobenzene #
• 2,3,4,6-Tetrafluoronitrobenzene, >=97%
• STL556018
• BBL102219
• DB-048037
• DTXCID3038355
• +Expand

• MDL： MFCD00011687
• InChIKey： FDLCUAUNAWWSBX-UHFFFAOYSA-N
• Inchi： 1S/C6HF4NO2/c7-2-1-3(8)6(11(12)13)5(10)4(2)9/h1H
• SMILES： C1=C(C(=C(C(=C1F)[N+](=O)[O-])F)F)F

Computed Properties

• Exact Mass: 194.99400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 194.994
• Heavy Atom Count: 13
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• LogP: 2.67440
• PSA: 45.82000
• Refractive Index: n20/D 1.464(lit.)
• Boiling Point: 78℃
• Melting Point: -5
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Color/Form: Not determined
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases. Combustible.
• Solubility: Not determined
• Density: 1.511 g/mL at 25 °C(lit.)

2,3,4,6-Tetrafluoronitrobenzene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

2,3,4,6-Tetrafluoronitrobenzene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%